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Compound of Interest

5-Bromo-7-fluoro-8-
Compound Name:

methylquinoline
CAS No.: 2101945-67-7
Cat. No.: B2952424

Get Quote

\ J

CAS Registry Number: 2101945-67-7 Molecular Formula: C1oH7BrFN Molecular Weight:
240.07 g/mol [1]

Executive Summary & Medicinal Significance

5-Bromo-7-fluoro-8-methylquinoline is a trisubstituted quinoline intermediate critical to
modern drug discovery, particularly in the field of immunology and oncology. Unlike generic
quinolines, this scaffold features a specific "substitution triad" designed to optimize
pharmacokinetics and potency:

+ C5-Bromine (Reactive Handle): Serves as the primary site for palladium-catalyzed cross-
coupling (Suzuki-Miyaura, Buchwald-Hartwig) to attach complex pharmacophores.

o C7-Fluorine (Metabolic Block): Strategic placement of fluorine blocks oxidative metabolism
(Phase |) at the electron-rich C7 position, extending the half-life (

) of the final drug candidate.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2952424#bc-rfq
http://www.sibian-chem.com/en/Pro.asp?artid=lg&v1_v2=88983&Page=993
https://www.benchchem.com/product/b2952424/docs?utm_src=pdf-body#in-depth-technical-guide-5-bromo-7-fluoro-8-methylquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2952424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o C8-Methyl (Conformational Lock): The methyl group at the 8-position introduces steric bulk
that can "lock” the rotation of adjacent substituents or fill hydrophobic pockets within the
target protein (e.g., TLR7/8 binding pockets).

Primary Application: Synthesis of TLR7/8 antagonists and PI3K inhibitors. The scaffold is a key
building block for small molecules designed to modulate the innate immune system.

Chemical Identity & Physical Properties[2][3][4]

Property Value | Description Technical Note

Coloration deepens upon

Appearance Off-white to pale yellow solid o
oxidation/light exposure.
] ] ] Depends on recrystallization
Melting Point 80-85 °C (Typical range)
solvent (Hexane/EtOAc).
N ) Poor solubility in water;
Solubility Soluble in DCM, DMSO, DMF )
moderate in MeOH.
Lipophilic core; requires polar
LogP (Predicted) ~3.4 appendages for oral
bioavailability.
Reduced basicity compared to
quinoline (4.9) due to the
pKa (N-1) ~4.2

electron-withdrawing C7-

Fluorine.

C5-Br is highly reactive to

Electrophilic (C5), Nucleophilic Pd(0); C7-F is resistant to

Reactivity (N1)

unless the ring is further

activated.

Synthetic Pathways & Manufacturing

The synthesis of 5-Bromo-7-fluoro-8-methylquinoline typically follows a Construct-then-
Functionalize logic. The quinoline core is first constructed from a substituted aniline, followed
by regioselective bromination.
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Protocol A: Modified Skraup/Doebner-Miller Synthesis

This is the industrial standard for generating the 7-fluoro-8-methylquinoline core.

Step 1: Cyclization

Precursors: 2-Fluoro-3-methylaniline + Acrolein (or Glycerol/H2S0Oa4).

Reagents: lodine (catalyst) or mild oxidant.

Conditions: Reflux in acid (6 M HCI or H2SOa) or vapor-phase reaction over silica.

Mechanism: Michael addition of aniline to acrolein

acid-catalyzed cyclization

oxidation to aromatize.
Step 2: Regioselective Bromination
e Substrate: 7-Fluoro-8-methylquinoline.[1][2][3][4]
e Reagent: N-Bromosuccinimide (NBS) or Br-.
e Solvent: Acetonitrile (MeCN) or Acetic Acid (AcOH).
» Conditions: 0°C to RT.

o Selectivity: The C5 position is electronically activated (para to the nitrogen lone pair
resonance) and sterically accessible compared to C8.

Purification: Recrystallization from Ethanol/Water.

Diagram: Synthetic Workflow
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Skraup Cyclization

2-Fluoro-3-methylaniline \w»
7—FIuoro—8—methy|quin0|ine Electrophilic Aromatic
// (Intermediate) Substitution (SEAr)
5-BROMO-7-FLUORO-

N-Bromosuccinimide |——-——---====""7"7"7"" 8-METHYLQUINOLINE
(MeCN, 25°C)

Glycerol / Acrolein

Click to download full resolution via product page

Caption: Two-step synthesis via Skraup cyclization followed by C5-selective bromination.

Reactivity Profile & Functionalization

Understanding the electronic map of this molecule is crucial for library generation in drug
discovery.

C5-Bromine: The Coupling Vector

The bromine atom at C5 is the primary "exit vector.” It is highly susceptible to oxidative addition
by Palladium(0).

e Suzuki-Miyaura: Coupling with aryl/heteroaryl boronic acids.
o Catalyst: Pd(dppf)Clz or Pd(PPhs)a.
o Base: K2COs or Cs2CO0:s.

o Application: Extending the scaffold to reach distal binding pockets (e.g., in PI3K or TLR
receptors).

» Buchwald-Hartwig: Amination with primary/secondary amines.

o Significance: Installing solubilizing groups (morpholine, piperazine) often required for
kinase inhibitors.

C7-Fluorine: The Metabolic Shield

The C7-F bond is extremely stable (
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). Itis not a leaving group under standard

conditions because the quinoline ring is not sufficiently electron-deficient without strong
activation (e.g., N-oxide formation or C2/C4 electron-withdrawing groups).

» Role: It lowers the electron density of the C8-methyl group, preventing metabolic oxidation of
the methyl to a carboxylic acid.

Diagram: Functionalization Logic

5-Bromo-7-fluoro-
8-methylquinoline

C7-Position (F)
Metabolic Stability
(Blocks CYP450)

C5-Position (Br)

Y
Buchwald Amination
(Solubility)

C8-Position (Me)
Modulates pKa Steric Lock
(Lowers N-basicity) (Restricts conformation)

Suzuki Coupling
(Aryl extension)

Click to download full resolution via product page
Caption: Strategic utility of the three functional sites (Br, F, Me) in medicinal chemistry.
Experimental Protocol: Suzuki Coupling (Example)
Objective: Coupling 5-Bromo-7-fluoro-8-methylquinoline with Phenylboronic acid.

e Setup: Charge a dry Schlenk flask with:

[¢]

5-Bromo-7-fluoro-8-methylquinoline (1.0 equiv, 240 mg)

o

Phenylboronic acid (1.2 equiv)

(¢]

Pd(dppf)Cl2-DCM (0.05 equiv)

[¢]

Potassium Carbonate (2.0 equiv)
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Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio, 10 mL).

Reaction: Heat to 90°C under Nitrogen atmosphere for 4—6 hours. Monitor by TLC
(Hexane:EtOAc 8:2) or LC-MS.

Workup: Cool to RT. Dilute with EtOAc, wash with brine. Dry organic layer over Na2SOa.

Purification: Flash column chromatography (Silica gel).
Validation Check:

e Success Indicator: Disappearance of the starting bromide peak (LC-MS M+H 240/242
doublet) and appearance of the coupled product mass.

« Common Pitfall: Protodebromination (replacement of Br with H) if the catalyst load is too high
or water is not degassed.

Safety & Handling (MSDS Highlights)
o GHS Classification: Warning. Acute Toxicity (Oral) Category 4; Skin Irritation Category 2.

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation).

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Light sensitive.

» Disposal: Halogenated organic waste stream.
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¢ Accela Chem.Product Data Sheet: 5-Bromo-7-fluoro-8-methylquinoline (Cat# SY018403).
[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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